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Abstract
N,N,5-Trimethylisoxazol-3-amine is a substituted isoxazole, a class of heterocyclic

compounds recognized for its wide-ranging pharmacological activities. The isoxazole nucleus is

a key pharmacophore in numerous bioactive molecules and approved drugs. This technical

guide provides a comprehensive review of the available scientific literature on N,N,5-
Trimethylisoxazol-3-amine, focusing on its synthesis, physicochemical properties, and

potential biological activities. Due to the limited specific data on this particular compound, this

review also encompasses information on closely related 3-amino-5-methylisoxazole derivatives

to provide a broader context and potential avenues for future research.

Introduction
The isoxazole ring is a five-membered heterocycle containing one nitrogen and one oxygen

atom in adjacent positions. This structural motif is present in a variety of natural products and

synthetic molecules with significant biological activities, including anti-inflammatory,

antimicrobial, antiviral, and anticancer properties.[1][2] The substitution pattern on the isoxazole

core dictates the molecule's pharmacological profile. 3-Amino-5-methylisoxazole, a close

structural analog of the title compound, serves as a versatile building block for the synthesis of

more complex molecules, including isoxazolopyrimidinones.[1] This guide aims to collate and

present the technical data available for N,N,5-Trimethylisoxazol-3-amine to support further

research and development efforts.
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Physicochemical Properties
Quantitative data for N,N,5-Trimethylisoxazol-3-amine is sparse in the public domain. The

following table summarizes the basic molecular information.

Property Value Source

Molecular Formula C₆H₁₀N₂O PubChem[3]

Molecular Weight 126.16 g/mol PubChem[3]

CAS Number 60148-37-0 BLD Pharm[4]

Canonical SMILES CN(C)C1=CC(=NO1)C PubChem[3]

InChI
InChI=1S/C6H10N2O/c1-5-4-

6(8(2)3)7-9-5/h4H,1-3H3
PubChem[3]

Synthesis and Experimental Protocols
While a specific, detailed synthesis protocol for N,N,5-Trimethylisoxazol-3-amine is not

readily available in the reviewed literature, its synthesis can be inferred from general methods

for preparing N,N-dialkyl-5-aminoisoxazoles. One plausible synthetic route involves the N-

alkylation of 5-methylisoxazol-3-amine.

General Synthesis of 3-Amino-5-methylisoxazole
A common precursor, 3-amino-5-methylisoxazole, can be synthesized through several routes.

One patented method involves a three-step process starting from ethyl acetate and acetonitrile.

[5]

Experimental Protocol (Hypothetical, based on related syntheses):

Step 1: Synthesis of Acetyl Acetonitrile: Ethyl acetate and acetonitrile are reacted in the

presence of a strong base like sodium hydride (NaH), n-butyllithium (n-BuLi), or lithium

diisopropylamide (LDA) to form acetyl acetonitrile.[5]

Step 2: Formation of Hydrazone: The resulting acetyl acetonitrile is then reacted with p-

toluenesulfonyl hydrazide to form the corresponding hydrazone.[5]
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Step 3: Ring Closure: The hydrazone undergoes a ring-closing reaction with hydroxylamine

hydrochloride under alkaline conditions to yield 3-amino-5-methylisoxazole.[5]

Another documented method involves the reaction of 3-hydroxybutanenitrile with

hydroxylamine hydrochloride and potassium carbonate, followed by treatment with iron(III)

chloride in toluene.[6] This process yields 3-amino-5-methylisoxazole with a reported purity of

98.8% and a yield of 77%.[6]

N,N-Dimethylation of 3-Amino-5-methylisoxazole
(Hypothetical Workflow)
The final step to obtain N,N,5-Trimethylisoxazol-3-amine would involve the dimethylation of

the primary amine group of 3-amino-5-methylisoxazole. This is a common transformation in

organic synthesis.

3-Amino-5-methylisoxazole

Appropriate Solvent
and Temperature

Dimethylating Agent
(e.g., Formaldehyde/Formic Acid,

Dimethyl Sulfate)

N,N,5-Trimethylisoxazol-3-amine Purification
(e.g., Chromatography)

Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of N,N,5-Trimethylisoxazol-3-amine.

Potential Biological Activity and Signaling Pathways
Direct pharmacological data for N,N,5-Trimethylisoxazol-3-amine is not available in the

current literature. However, the broader class of isoxazole derivatives has been extensively

studied and shown to exhibit a wide range of biological activities.

The isoxazole scaffold is a component of molecules with known antibacterial, antifungal, anti-

HIV, and anticancer activities.[1] For instance, some (5-oxazolyl)phenyl amine derivatives have

demonstrated potent antiviral activity against Hepatitis C virus (HCV) and Coxsackie virus B3
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(CVB3).[2] Additionally, various N-acyl-α-amino ketones and 1,3-oxazoles, which share

structural similarities, have shown antimicrobial effects.[7]

Given the diverse bioactivities of related compounds, N,N,5-Trimethylisoxazol-3-amine could

potentially interact with various biological targets. The logical relationship for investigating its

potential bioactivity is outlined below.

N,N,5-Trimethylisoxazol-3-amine

High-Throughput Screening
(HTS)

Initial Evaluation

Target Identification Assays

Identified Hits

Mechanism of Action Studies

Validated Targets

Lead Optimization

Confirmed MoA

Preclinical Development

Optimized Lead Compound

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://pubmed.ncbi.nlm.nih.gov/23999140/
https://www.mdpi.com/1420-3049/26/16/5107
https://www.benchchem.com/product/b1408516?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1408516?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Caption: Logical workflow for the investigation of biological activity.

Conclusion and Future Directions
N,N,5-Trimethylisoxazol-3-amine is a compound for which detailed scientific data is currently

lacking. This guide has provided an overview of its basic properties and a hypothetical, yet

plausible, synthetic pathway based on established chemical principles for related isoxazoles.

The rich pharmacology of the isoxazole class of compounds suggests that N,N,5-
Trimethylisoxazol-3-amine may possess interesting biological activities worthy of

investigation.

Future research should focus on:

Developing and optimizing a robust synthetic protocol for N,N,5-Trimethylisoxazol-3-amine.

Performing comprehensive physicochemical characterization.

Conducting broad-spectrum biological screening to identify potential therapeutic applications.

Elucidating the mechanism of action for any identified biological activities.

This foundational work will be crucial for unlocking the potential of N,N,5-Trimethylisoxazol-3-
amine in drug discovery and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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